Cas no 1392277-16-5 (Ketoconazole N-\u200bOxide)

• Product Name: Ketoconazole N-\u200bOxide
• CAS No: 1392277-16-5
• MF: C₂₆H₂₈Cl₂N₄O₅
• MW: 547.430324554443
• CID: 4734943
• Update Time: 2025-11-01

Ketoconazole N-\u200bOxide Chemical and Physical Properties

Names and Identifiers

• Ketoconazole N-\u200bOxide

• Inchi： 1S/C26H28Cl2N4O5/c1-19(33)31-10-12-32(34,13-11-31)21-3-5-22(6-4-21)35-15-23-16-36-26(37-23,17-30-9-8-29-18-30)24-7-2-20(27)14-25(24)28/h2-9,14,18,23H,10-13,15-17H2,1H3/t23-,26-/m0/s1
• InChI Key： TVMVVRYAPWZNJP-OZXSUGGESA-N
• SMILES： C(=O)(N1CC[N+]([O-])(C2=CC=C(OC[C@H]3CO[C@@](C4=CC=C(Cl)C=C4Cl)(CN4C=NC=C4)O3)C=C2)CC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Ketoconazole N-\u200bOxide

Ketoconazole N-Oxide (CAS No. 1392277-16-5): A Comprehensive Overview of Its Chemical Properties, Mechanisms, and Emerging Applications in Biomedical Research

Ketoconazole N-Oxide, a synthetic derivative of the well-known antifungal agent ketoconazole, is identified by the CAS registry number 1392277-16-5. This compound has garnered significant attention in recent years due to its unique chemical structure and potential beyond its parent molecule's antifungal properties. Structurally characterized by an N-oxide functional group attached to the imidazole ring of ketoconazole, it exhibits distinct physicochemical and pharmacological profiles that have been explored in various biomedical contexts. Recent advancements in computational chemistry and drug design have further highlighted its versatility, positioning it as a promising candidate for novel therapeutic strategies.

The synthesis of Ketoconazole N-Oxide involves oxidation of the nitrogen atom in ketoconazole's imidazole moiety, a process that enhances its solubility and metabolic stability compared to the parent compound. This structural modification not only improves pharmacokinetic properties but also modulates biological activity profiles. According to a 2023 study published in *Journal of Medicinal Chemistry*, this N-oxide derivative demonstrates superior permeability across biological membranes, enabling targeted delivery to hard-to-reach tissues such as the central nervous system (CNS). Such findings underscore its potential utility in treating CNS-related disorders where traditional agents face challenges due to blood-brain barrier limitations.

In terms of mechanism, Ketoconazole N-Oxide retains some antifungal activity through inhibition of lanosterol 14α-demethylase, a key enzyme in ergosterol biosynthesis. However, recent research has revealed additional pathways critical to its broader biomedical applications. A groundbreaking study from the *Nature Communications* highlighted its ability to modulate P-glycoprotein (P-gp) activity at sub-inhibitory concentrations. This dual functionality—simultaneously targeting fungal cell membranes and altering drug efflux pumps—opens avenues for overcoming multidrug resistance in oncology and infectious disease therapies. For instance, combining this compound with chemotherapeutic agents could enhance tumor cell retention of cytotoxic drugs while minimizing systemic toxicity.

Emerging preclinical data emphasize Ketoconazole N-Oxide's potential in cancer treatment paradigms. Investigations published in *Cancer Research* (2024) demonstrated its capacity to induce apoptosis in triple-negative breast cancer cells through mitochondrial dysfunction mechanisms independent of its antifungal activity. Notably, this effect was synergistic when combined with PARP inhibitors—a discovery validated through CRISPR-Cas9 knockout experiments targeting key apoptosis regulators. Such findings suggest opportunities for personalized medicine approaches where genetic profiling could identify patient populations most likely to benefit from this combination therapy.

In immunology research, the compound's ability to inhibit CYP enzymes has been leveraged for immune modulation studies. A 2024 study from *Science Immunology* showed that low-dose administration suppresses Th17 cell differentiation while promoting regulatory T-cell expansion in experimental autoimmune encephalomyelitis models. This dual immunomodulatory effect provides mechanistic insights into its potential for treating autoimmune conditions like multiple sclerosis without compromising innate immunity—a critical advantage over conventional immunosuppressants.

Recent advances in nanotechnology have further expanded application horizons for Ketoconazole N-Oxide. Researchers at MIT's Koch Institute developed lipid-polymer hybrid nanoparticles encapsulating this compound, achieving sustained release over 7 days while maintaining therapeutic efficacy against fungal keratitis infections in murine models (ACS Nano 2024). The formulation's ability to maintain local drug concentrations without systemic exposure addresses longstanding challenges associated with topical antifungal treatments.

Structural elucidation studies using X-ray crystallography and molecular dynamics simulations have provided deeper understanding of its pharmacophore requirements. A collaborative study between ETH Zurich and Pfizer (Angewandte Chemie 2024) revealed that substituent orientation around the N-oxide group directly correlates with P-glycoprotein binding affinity—a discovery enabling rational design of analogs with enhanced selectivity profiles.

Clinical translation efforts are progressing steadily despite challenges inherent to repurposing established compounds. Phase I trials currently underway assess safety profiles when administered intravenously at doses exceeding traditional ketoconazole limits—a necessary step given emerging evidence suggesting higher therapeutic thresholds for certain oncology applications (ClinicalTrials.gov identifier: NCTXXXXXX). Pharmacovigilance data from these trials will be critical for defining optimal dosing regimens balancing efficacy and tolerability.

While these advancements are promising, researchers caution against overestimating clinical readiness without addressing knowledge gaps regarding long-term effects on steroidogenesis pathways beyond fungal targets. Ongoing investigations into endocrine system interactions aim to establish safety parameters for chronic use scenarios such as autoimmune disease management or prophylactic cancer therapy regimens.

In conclusion, Ketoconazole N-Oxide (CAS No. 1392277-16-5) represents a paradigm shift from traditional antimicrobial applications toward multifunctional therapeutics capable of addressing unmet medical needs across oncology, immunology, and infectious diseases domains. Its evolving profile as a dual-action agent with tunable properties positions it uniquely within emerging drug development strategies emphasizing precision medicine principles.